Cas no 18787-75-2 (12-Methylbenz[a]anthracene-7-carboxylic acid)

• Product Name: 12-Methylbenz[a]anthracene-7-carboxylic acid
• CAS No: 18787-75-2
• MF: C₂₀H₁₄O₂
• MW: 286.323965549469
• CID: 2678393
• PubChem ID: 146462
• Update Time: 2025-04-21

12-Methylbenz[a]anthracene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 12-methylbenzo[a]anthracene-7-carboxylic acid
• 12-Methylbenz(a)anthracene-7-carboxylic acid
• DTXSID70172102
• 4-09-00-02748 (Beilstein Handbook Reference)
• DTXCID3094593
• 12-Methylbenz[a]anthracene-7-carboxylic acid
• 18787-75-2
• Benz(a)anthracene-7-carboxylic acid, 12-methyl-
• BRN 2468317

• Inchi： 1S/C20H14O2/c1-12-14-7-4-5-9-16(14)19(20(21)22)17-11-10-13-6-2-3-8-15(13)18(12)17/h2-11H,1H3,(H,21,22)
• InChI Key： LDSVDLBXNTZPMU-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1)=O

Computed Properties

• Exact Mass: 286.099
• Monoisotopic Mass: 286.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 562.1°C at 760 mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.768